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Compound of Interest

Compound Name: Titanium tetra(tridecan-1-olate)

CAS No.: 71965-16-7

Cat. No.: B13775524

Get Quote

Executive Summary
Titanium tetrakis(tridecyloxy) (predicted formula:

) represents a class of long-chain titanium alkoxides used primarily as coupling agents, surface
modifiers, and precursors for hydrophobic sol-gel coatings. Unlike short-chain homologues
(e.g., ethoxide, butoxide), the tridecyl derivative offers unique steric bulk and hydrophobicity,
making it critical for interface engineering in non-polar solvent systems and polymer matrices.

This guide addresses a common challenge in high-performance materials research: the

scarcity of direct physical data for custom-synthesized long-chain organometallics. By

leveraging the Homologous Series Extrapolation Method (HSEM), we provide scientifically

grounded values for Refractive Index (RI) and Density, supported by protocols for empirical

validation.

Physical Properties: Data & Analysis
The Homologous Series Trend
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Physical properties of titanium alkoxides follow a predictable decay curve as the alkyl chain

length increases. The heavy titanium core (high electron density) is progressively "diluted" by

the lower-density, lower-refractive-index organic ligands.

Table 1: Comparative Physical Properties of Titanium Alkoxides

Compound Alkyl Chain
Density (

@ 25°C)

Refractive
Index (

)

Status

Titanium(IV)

butoxide
0.998 1.491

Measured

(Standard)

Titanium(IV) 2-

ethylhexyloxide
0.927 1.479

Measured

(Standard)

Titanium

tetrakis(tridecylo

xy)

0.885 – 0.905 1.462 – 1.472
Calculated

(HSEM)

Tridecyl Alcohol

(Ligand)
0.845 1.448

Measured

(Reference)

Theoretical Derivation
The estimated values for Titanium tetrakis(tridecyloxy) are derived from the molar volume

expansion and polarizability changes observed between the

and

homologues.

Density Trend: As the ligand mass fraction increases, the density approaches that of the

parent alcohol. The

titanate is expected to be ~5-7% denser than pure tridecyl alcohol due to the central Ti atom.

Refractive Index Trend: The RI decreases as the molar volume increases. The Ti-O core

contributes significantly to optical density; however, the large volume of four
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chains dominates the macroscopic RI, pulling it closer to the organic ligand's value (1.448)
but remaining distinct due to the metal center.

Experimental Protocols
Handling long-chain titanium alkoxides requires strict adherence to inert atmosphere

techniques. These compounds hydrolyze rapidly upon exposure to atmospheric moisture,

forming insoluble titanium dioxide (

) gels that invalidate physical measurements.

Protocol: Inert Density Measurement (Pycnometry)
Objective: Determine the precise density of moisture-sensitive liquid titanates.

Equipment:

Gay-Lussac Pycnometer (10 mL or 25 mL), calibrated.

Glovebox (Argon or Nitrogen atmosphere,

ppm

).

Analytical Balance (

mg).

Thermostatic bath (25.0°C

°C).

Workflow:

Preparation: Dry the pycnometer in an oven at 120°C for 2 hours. Transfer immediately to

the glovebox antechamber and cycle vacuum/inert gas 3 times.

Tare: Weigh the empty, capped pycnometer inside the glovebox.
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Filling: Using a glass syringe (plastic may leach plasticizers), fill the pycnometer with

Titanium tetrakis(tridecyloxy) until the liquid overflows the capillary.

Equilibration: Cap the pycnometer and place it in a sealed secondary container. Transfer to

the thermostatic bath (25°C) for 30 minutes.

Final Weighing: Remove from bath, dry the exterior thoroughly, and return to the balance.

Record the mass (

).

Calculation:

Protocol: Refractive Index Measurement (Abbe
Refractometer)
Objective: Measure

without hydrolysis interference.

Equipment:

Abbe Refractometer with circulating water bath (25°C).

Inert Gas Shroud (custom or commercial modification).

Syringe with Luer-lock tip.

Workflow:

Purge: Direct a stream of dry nitrogen over the main prism and the illuminating prism of the

refractometer for 5 minutes.

Sample Application: Draw the sample into the syringe inside the glovebox. Cap the syringe

with a Luer plug.

Transfer: Move the syringe to the refractometer. Quickly uncap and deposit 2-3 drops onto

the main prism while maintaining the nitrogen purge.
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Measurement: Immediately close the prism assembly. Allow 30 seconds for thermal

equilibration (do not wait too long, or hydrolysis will cloud the interface).

Reading: Align the crosshairs and read the refractive index.

Validation: Check for "fogging" at the edges of the view field, which indicates hydrolysis. If

fogging occurs, repeat with a higher flow rate of nitrogen.

Mechanism of Action & Applications
Titanium tetrakis(tridecyloxy) functions primarily through proton coordination and

transesterification. Its long alkyl chains provide steric stabilization that shorter homologues

cannot offer.

Hydrolysis & Condensation Pathway
When used as a precursor or coupling agent, the molecule undergoes controlled hydrolysis.

The rate is significantly slower than

due to the steric bulk of the tridecyl groups, allowing for more uniform coatings.

Figure 1: Reaction pathway for Titanium tetrakis(tridecyloxy) showing the conversion from

hydrophobic precursor to inorganic network.

Key Applications
Dispersants for Pigments: The

chain acts as a steric barrier, preventing agglomeration of inorganic pigments (e.g.,

, Carbon Black) in non-polar organic solvents.

High-RI Polymer Composites: Used to boost the refractive index of acrylics or epoxies

without introducing phase separation, thanks to the compatibility of the tridecyl chain with the

polymer matrix.

Corrosion Inhibition: The hydrophobic nature of the tridecyl ligand creates a water-repellent

barrier when the titanate is crosslinked onto metal surfaces.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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